molecular formula C21H16N2S B8692617 1-Benzylthio-4-phenylphthalazine

1-Benzylthio-4-phenylphthalazine

Cat. No.: B8692617
M. Wt: 328.4 g/mol
InChI Key: ZARFDTJTQSGPEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzylthio-4-phenylphthalazine is a useful research compound. Its molecular formula is C21H16N2S and its molecular weight is 328.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H16N2S

Molecular Weight

328.4 g/mol

IUPAC Name

1-benzylsulfanyl-4-phenylphthalazine

InChI

InChI=1S/C21H16N2S/c1-3-9-16(10-4-1)15-24-21-19-14-8-7-13-18(19)20(22-23-21)17-11-5-2-6-12-17/h1-14H,15H2

InChI Key

ZARFDTJTQSGPEC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CSC2=NN=C(C3=CC=CC=C32)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 4-phenylphthalazine-1-thiol (238 mg; 1 mmol) in ethanol (30 ml), aqueous KOH (1 molar, 1 ml) and N,N-dimethylacetamide (30 ml) are added. After 10 minutes, benzylchloride (126 mg, 1 mmol) is added, and the mixture is stirred at room temperature overnight. The solution is concentrated, and water (20 ml) is added to the residual to give a precipitate. Filtration gives a light yellow solid (R1=phenyl, R2=phenyl, A=benzene, Y1=CH2, m=0, n=1, p=0, q=0).
Quantity
238 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
126 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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